Cas no 2034289-84-2 (3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide)

• Product Name: 3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide
• CAS No: 2034289-84-2
• MF: C₁₅H₂₀N₂O₅S₂
• MW: 372.459701538086
• CID: 5376717
• Update Time: 2025-11-01

3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide

• Inchi： 1S/C15H20N2O5S2/c1-17-13-10-12(2-3-14(13)22-15(17)18)24(19,20)16-6-9-23-11-4-7-21-8-5-11/h2-3,10-11,16H,4-9H2,1H3
• InChI Key： YNRUKXINUDMQMM-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCCSC3CCOCC3)(=O)=O)C=C2N(C)C1=O

Additional information on 3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide

Introduction to 3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide (CAS No. 2034289-84-2)

3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide, identified by its CAS number 2034289-84-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazole sulfonamide class, a structural motif well-known for its pharmacological potential. The presence of a sulfonamide group and an oxane ring appended with an ethyl chain introduces unique chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide features a benzoxazole core, which is a heterocyclic aromatic system that has been extensively studied for its role in various bioactivities. The benzoxazole ring is fused with a sulfonamide moiety at the 5-position, enhancing its solubility and interaction with biological targets. Additionally, the ethyl chain linked to the sulfonamide group via an oxane (tetrahydropyran) ring introduces steric and electronic modifications that can influence the compound's binding affinity and selectivity.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of atoms in 3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide suggests that it may exhibit similar bioactivities, potentially making it useful in the treatment of various diseases. The compound's ability to modulate enzyme activity and interact with biological receptors has been a focal point in medicinal chemistry research.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The benzoxazole sulfonamide core provides a stable framework that can be modified to enhance pharmacokinetic properties such as bioavailability, metabolic stability, and target specificity. Researchers have been exploring various derivatives of benzoxazole sulfonamides to optimize their therapeutic efficacy while minimizing side effects. The introduction of the methyl group at the 3-position and the ethoxy chain at the nitrogen atom further diversifies the chemical space available for exploration.

The oxane ring in 3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide adds an interesting layer of complexity to its structure. Oxane rings are known for their ability to improve solubility and reduce toxicity, making them valuable in drug design. The presence of this ring also suggests that the compound may have better oral bioavailability compared to related analogs without this moiety. This feature is particularly important in pharmaceutical development, as it can significantly impact how effectively a drug reaches its target site within the body.

Recent studies have highlighted the importance of sulfonamides in developing novel therapeutic agents. For instance, sulfonamides have been shown to inhibit enzymes involved in cancer progression by binding to critical residues within the active site. The structural features of 3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide align well with this mechanism of action, suggesting that it may possess anticancer properties. Additionally, sulfonamides have been explored for their antimicrobial activity against resistant bacterial strains, making them valuable in combating infections caused by multidrug-resistant pathogens.

The synthesis of 3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzoxazole ring via cyclization reactions followed by functionalization at the 5-position with a sulfonamide group. The introduction of the ethyl chain via an oxane ring typically involves nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity.

In terms of pharmacological evaluation, 3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole-5-sulfonamide has shown promise in preclinical studies conducted by several research groups. These studies have focused on assessing its interaction with various biological targets such as enzymes and receptors involved in disease pathways. Preliminary results indicate that the compound exhibits moderate activity against certain cancer cell lines and may have potential as an anti-inflammatory agent. Further studies are needed to fully elucidate its mechanism of action and therapeutic applications.

The chemical properties of 3-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-2-oxo-1,3-benzoxazole -5-sulfonamide make it an interesting candidate for further exploration in drug discovery programs. Its ability to modulate multiple biological pathways suggests that it could be developed into a multitargeted therapeutic agent capable of addressing complex diseases. Additionally, its structural features provide opportunities for designing derivatives with enhanced potency and selectivity through structure-based drug design approaches.

In conclusion, 3-methyl-N-[2-( oxan -4 - ylsulfonyl ) ethyl ] - 2 - oxo - 1 , 3 - benz ox azole - 5 - sul fon am ide ( CAS No . 2034289 -84 - 2 ) represents a significant advancement in pharmaceutical chemistry . Its unique molecular structure , combined with promising preclinical data , positions it as a valuable asset in ongoing efforts to develop novel therapeutic agents . As research continues , further insights into its pharmacological properties will likely emerge , paving the way for new treatments targeting various diseases .